5-(1-(4-Bromobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(4-bromophenyl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C13H14BrN3O.C2H2O4/c1-9-15-13(18-16-9)11-7-17(8-11)6-10-2-4-12(14)5-3-10;3-1(4)2(5)6/h2-5,11H,6-8H2,1H3;(H,3,4)(H,5,6)
• InChI Key: DDMDRJMUWUSYPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CN(C2)CC3=CC=C(C=C3)Br.C(=O)(C(=O)O)O
• Molecular Formula: C15H16BrN3O5
• Molecular Weight: 398.21 g/mol

Description

5-(1-(4-Bromobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for investigating biochemical and physiological processes. In

Scientific Research Applications

Antimicrobial and Antioxidant Activities

Synthesis and Biological Activities

A series of benzimidazole derivatives containing oxadiazole rings were synthesized and evaluated for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These compounds, including oxadiazole derivatives, demonstrated significant antimicrobial and antioxidant properties. One of the compounds showed potent activity, surpassing the standard drug acarbose in α-glucosidase inhibition, indicating potential applications in managing diabetes and related disorders through the inhibition of carbohydrate-digesting enzymes (Menteşe, Ülker, & Kahveci, 2015).

Anticancer and Antitubercular Activities

Development of Antitubercular Agents

Novel oxadiazole and thiadiazole derivatives were identified as promising antitubercular agents, exhibiting outstanding in vitro activity against Mycobacterium tuberculosis, including multidrug-resistant strains. These compounds showed highly selective antimycobacterial effects with low toxicity in mammalian cell lines, highlighting their potential in developing new treatments for tuberculosis (Karabanovich et al., 2016).

Antimicrobial Evaluation

Antibacterial Activity

Novel 5-substituted-1,3,4-oxadiazole derivatives were synthesized and tested for their antibacterial activity. These compounds, particularly those incorporating bromobenzyl groups, showed weak to moderate inhibition potential against various bacterial strains, suggesting their potential use in developing new antibacterial agents (Rehman et al., 2018).

Corrosion Inhibition

Corrosion Inhibition Properties

The effectiveness of oxadiazole derivatives as corrosion inhibitors for mild steel in acidic environments was studied. These compounds demonstrated significant inhibition efficiency, attributed to their adsorption onto the metal surface, indicating their potential application in protecting metals from corrosion in industrial settings (Ammal, Prajila, & Joseph, 2018).